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Compound of Interest

Compound Name:
4-Methoxy-3,3-dimethyl-4-

oxobutanoic acid

Cat. No.: B030648 Get Quote

InChIKey: NENLLFGJFVVZEU-UHFFFAOYSA-N

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Physical Properties
4-Methoxy-3,3-dimethyl-4-oxobutanoic acid, also known as 1-methyl 2,2-dimethylsuccinate,

is a carboxylic acid and ester derivative.[1] Its fundamental identifiers and properties are

summarized below.
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Property Value Source

InChIKey
NENLLFGJFVVZEU-

UHFFFAOYSA-N
[1]

CAS Number 32980-26-0 [1]

Molecular Formula C₇H₁₂O₄ [1]

Molecular Weight 160.17 g/mol [1]

IUPAC Name
4-methoxy-3,3-dimethyl-4-

oxobutanoic acid
[1]

SMILES CC(C)(CC(=O)O)C(=O)OC [1]

Boiling Point 256°C at 760 mmHg

Purity
≥95% to ≥98% (Commercially

available)

Spectral and Computational Data
Predicted mass spectrometry data for various adducts of 4-Methoxy-3,3-dimethyl-4-
oxobutanoic acid have been computed and are presented below. This data can be valuable

for mass spectrometry-based identification and characterization of the compound.
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Adduct m/z

[M+H]⁺ 161.08084

[M+Na]⁺ 183.06278

[M-H]⁻ 159.06628

[M+NH₄]⁺ 178.10738

[M+K]⁺ 199.03672

[M+H-H₂O]⁺ 143.07082

[M+HCOO]⁻ 205.07176

[M+CH₃COO]⁻ 219.08741

Experimental Protocols
A detailed, publicly available experimental protocol for the specific synthesis of 4-Methoxy-3,3-
dimethyl-4-oxobutanoic acid could not be identified in the current literature search. However,

a logical synthetic approach can be inferred from general organic chemistry principles.

Proposed Synthetic Pathway
The synthesis of 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid can be envisioned through the

selective hydrolysis of a corresponding diester, such as dimethyl 2,2-dimethylsuccinate. This

proposed pathway involves two main steps:

Esterification: Reaction of 2,2-dimethylsuccinic acid with an excess of methanol in the

presence of an acid catalyst to yield dimethyl 2,2-dimethylsuccinate.

Selective Monohydrolysis: Controlled hydrolysis of one of the methyl ester groups of

dimethyl 2,2-dimethylsuccinate to the corresponding carboxylic acid, yielding the target

compound.

A proposed two-step synthesis of the target compound.
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Currently, there is no publicly available information on the biological activity, mechanism of

action, or any associated signaling pathways for 4-Methoxy-3,3-dimethyl-4-oxobutanoic
acid. Further research is required to elucidate any potential pharmacological or biological

effects of this compound. Due to the lack of this information, diagrams for signaling pathways

or detailed experimental workflows for biological assays cannot be provided at this time.

Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid is classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard precautionary measures, including the use of personal protective equipment such as

gloves, safety glasses, and a lab coat, should be taken when handling this compound. Work

should be conducted in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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